MMP-13 Selectivity Footprint: Fragment Context vs. 2-Carboxylate Analog (PDB 4UE)
The 2-carboxylate analog ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate (PDB ligand 4UE) achieves >100-fold selectivity for MMP-13 over nine other MMP isoforms (MMP-1, -2, -3, -7, -8, -9, -10, -12, -14) as reported by Taylor et al. [1]. The intact indole-N-methylimidazole core (present in the target compound) was shown by X-ray crystallography to occupy the S1′ pocket, with the N-methyl group directed into a subpocket. The target compound lacks the 2-carboxylate ester; in the fragment-based discovery campaign, the unadorned N-methyl imidazole fragment demonstrated tolerated binding and increased molecular potency relative to the unsubstituted indole fragment, though the carboxylate-free scaffold was not profiled across the full MMP panel [1][2]. This positions the target compound as the minimal pharmacophoric core responsible for the S1′ binding mode, offering a cleaner fragment starting point without the ester liability [3].
| Evidence Dimension | MMP-13 isoform selectivity (fold-selectivity over other MMPs) |
|---|---|
| Target Compound Data | Qualitative: Core indole-N-methylimidazole scaffold crystallographically confirmed to occupy MMP-13 S1′ pocket; N-methyl group contributes to potency. Quantitative selectivity data not yet reported for the isolated fragment. |
| Comparator Or Baseline | Ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate (PDB 4UE): >100-fold selective over MMP-1, -2, -3, -7, -8, -9, -10, -12, -14 in enzymatic assays (J. Med. Chem. 2011, 54, 8174–8187). |
| Quantified Difference | The comparator achieves >100-fold selectivity; target compound is the minimal core scaffold from which this selectivity was elaborated via 2-carboxylate addition. |
| Conditions | MMP enzymatic assays with recombinant human MMP catalytic domains; X-ray co-crystallography at 2.03 Å resolution (PDB 5BOY). |
Why This Matters
For fragment-based drug discovery programs targeting MMP-13 with a requirement for S1′ pocket engagement, the target compound provides the validated minimal binding scaffold without the synthetic burden and metabolic instability of the ester moiety.
- [1] Taylor SJ, Abeywardane A, Liang S, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-8187. doi:10.1021/jm201129m. View Source
- [2] RCSB PDB. 5BOY: X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. Deposited 2015-05-27, Released 2015-06-17. Resolution 2.03 Å, R-Value Free 0.190. View Source
- [3] Proteopedia. X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. 2020. Novel interaction pattern in S1′ pocket not previously observed in MMP-13 inhibitors. View Source
